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This guide provides a comprehensive technical overview of the ndbm (New Database
Manager) library, a key-value store database system. It is designed for an audience with a
technical background, such as researchers, scientists, and drug development professionals,
who may encounter or consider using ndbm for managing experimental data, metadata, or
other forms of key-addressable information.

Core Concepts of ndbm

ndbm is a high-performance, file-based database system that stores data as key-value pairs. It
is an evolution of the original dom (Database Manager) and offers enhancements such as the
ability to have multiple databases open simultaneously. At its core, ndbm is a library of
functions that an application can use to manipulate a database.

The fundamental principle of ndbm is its use of a hashing algorithm to quickly locate data on
disk. When a key-value pair is stored, a hash of the key is calculated, which determines the
storage location of the corresponding value. This allows for very fast data retrieval, typically in
one or two disk accesses, making it suitable for applications requiring rapid lookups of relatively
static data.[1]

An ndbm database is physically stored as two separate files:
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« .dir file: This file acts as a directory or index, containing a bitmap of hash values.[1]
» .pag file: This file contains the actual data, the key-value pairs themselves.[1]

This two-file structure separates the index from the data, which can contribute to efficient data
retrieval operations.

Data Presentation: Quantitative Analysis

The following tables summarize key quantitative aspects of hdbm and related dbm-family
databases.

Table 1: Key and Value Size Limitations

Database Typical Key Size Typical Value Size i
otes
Implementation Limit Limit
o ~512 bytes (total for ~512 bytes (total for )
Original dbm ) ) Considered obsolete.
key-value pair) key-value pair)
Often cited with a
db Varies by Varies by combined key-value
ndbm
implementation implementation size limit around 1008
to 4096 bytes.[2]
Offers an ndbm
o o compatibility mode
gdbm (GNU dbm) No limit No limit ]
that removes the size
limitations.
Also provides an
) o ] o ndbm emulation layer
Berkeley DB No practical limit No practical limit

with enhanced

capabilities.

Table 2: Performance Benchmarks of dbm-like Databases

The following data is based on a benchmark test storing 1,000,000 records with 8-byte keys
and 8-byte values.
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Write Time Read Time ] )
Database File Size (KB)
(seconds) (seconds)
NDBM 5.1 8.07 7.79 814,457
GDBM 1.8.3 14.01 5.36 82,788
Berkeley DB 4.4.20 9.62 5.62 40,956
SDBM 1.0.2 11.32 N/A* 606,720
QDBM 1.8.74 1.89 1.58 55,257

*Read time for SDBM was not available due to database corruption during the test.

Source: Adapted from Huihoo, Benchmark Test of DBM Brothers.

Internal Mechanics: The Hashing Algorithm

ndbm and its derivatives often employ a variant of the sdbm (Sedgewick’'s Dynamic Bit
Manipulation) algorithm for hashing keys. This algorithm is known for its good distribution of
hash values, which helps in minimizing collisions and ensuring efficient data retrieval.[3][4][5]

The core of the sdbm algorithm is an iterative process that can be represented by the following
pseudo-code:

This simple yet effective algorithm contributes to the fast lookup times characteristic of ndbm
databases.

Experimental Protocols: Core hdbm Operations

The following section details the standard procedures for interacting with an ndbm database
using its C-style API. These protocols are fundamental for storing and retrieving experimental
data.

Data Structures

The primary data structure for interacting with ndbm is the datum, which is used to represent
both keys and values. It is typically defined as:
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e dptr: A pointer to the data.

e dsize: The size of the data in bytes.

Key Experimental Steps

¢ Opening a Database Connection:

[¢]

Protocol: Use the dbm_open() function.
Synopsis: DBM *dbm_open(const char *file, int flags, mode_t mode);

Description: This function opens a connection to the database specified by file. The flags
argument determines the mode of operation (e.g., O_RDWR for read/write, O_CREAT to
create the database if it doesn't exist). The mode argument specifies the file permissions if
the database is created.[6][7]

Returns: A pointer to a DBM object on success, or NULL on failure.

e Storing Data:

Protocol: Use the dbm_store() function.

Synopsis: int dom_store(DBM *db, datum key, datum content, int store_mode);

Description: This function stores a key-value pair in the database. The store_mode can be
DBM_INSERT (insert only if the key does not exist) or DBM_REPLACE (overwrite the
value if the key exists).[6][8]

Returns: 0 on success, a non-zero value on failure.

e Retrieving Data:

[¢]

[e]

o

Protocol: Use the dbm_fetch() function.
Synopsis: datum dbm_fetch(DBM *db, datum key);

Description: This function retrieves the value associated with a given key.[6][8]
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o Returns: A datum structure containing the value. The dptr field will be NULL if the key is
not found.

e Deleting Data:

[¢]

Protocol: Use the dbm_delete() function.

[e]

Synopsis: int dom_delete(DBM *db, datum key);

o

Description: This function removes a key-value pair from the database.[9]

[¢]

Returns: 0 on success, a non-zero value on failure.
o Closing the Database Connection:

o Protocol: Use the dbm_close() function.

o Synopsis: void dbm_close(DBM *db);

o Description: This function closes the database connection and ensures that all changes
are written to disk.[6][7]

Mandatory Visualizations
ndbm High-Level Data Flow

The following diagram illustrates the basic workflow of storing and retrieving data using the
ndbm library.
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A high-level overview of the ndbm data storage and retrieval workflow.

ndbm Internal Hashing and Lookup

This diagram provides a conceptual view of how ndbm uses hashing to locate data within its

file structure.
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Conceptual diagram of the ndbm hashing and data lookup process.

Conclusion

The ndbm database provides a simple, robust, and high-performance solution for key-value
data storage. While it has limitations in terms of data size in its original form, its APl has been
emulated and extended by more modern libraries like gdbm and Berkeley DB, which overcome
these constraints. For researchers and scientists who need a fast, local, and straightforward
database for managing structured data, nhdbm and its successors remain a viable and relevant
technology. Its simple API and file-based nature make it easy to integrate into various scientific
computing workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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